![molecular formula C16H13NO4S B093691 4-Hydroxy-6-(phenylamino)naphthalene-2-sulfonic acid CAS No. 119-19-7](/img/structure/B93691.png)
4-Hydroxy-6-(phenylamino)naphthalene-2-sulfonic acid
Overview
Description
4-Hydroxy-6-(phenylamino)naphthalene-2-sulfonic acid, also known as 7-Anilino-1-naphthol-3-sulfonic Acid, is a compound with the molecular formula C16H13NO4S . It has a molecular weight of 315.3 g/mol .
Synthesis Analysis
The synthesis of a similar compound, 6-amino-4-hydroxy-2-naphthalene-sulfonic acid (ANS) functionalized graphene, was reported using a one-step electrochemical process . An alkaline solution of ANS was used as both the electrolyte and surface modifier . High-purity graphite rods were used as electrodes, which were exfoliated under a constant electrical potential to form ANS functionalized graphene .Molecular Structure Analysis
The molecular structure of 4-Hydroxy-6-(phenylamino)naphthalene-2-sulfonic acid consists of a naphthalene core with a hydroxy group at the 4th position, a phenylamino group at the 6th position, and a sulfonic acid group at the 2nd position .Physical And Chemical Properties Analysis
4-Hydroxy-6-(phenylamino)naphthalene-2-sulfonic acid is a light grey colored crystalline solid . It is not readily biodegradable, showing only 4.48% biodegradability in a 28-day test .Scientific Research Applications
Electrochemical Applications
The compound has been used in the one-step electrochemical synthesis of functionalized graphene . This graphene, modified with 4-Hydroxy-6-(phenylamino)naphthalene-2-sulfonic acid , shows promise as an electrode material for green energy storage, indicating its potential in developing advanced batteries and supercapacitors.
Mechanism of Action
Target of Action
It is known that this compound is used in the synthesis of organic pigments , suggesting that it may interact with various enzymes and proteins involved in pigment production and metabolism.
Mode of Action
It is known to undergo azo coupling reactions , which suggests that it may interact with its targets through the formation of azo bonds. This could result in changes to the structure and function of the target molecules.
properties
IUPAC Name |
6-anilino-4-hydroxynaphthalene-2-sulfonic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13NO4S/c18-16-10-14(22(19,20)21)8-11-6-7-13(9-15(11)16)17-12-4-2-1-3-5-12/h1-10,17-18H,(H,19,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEAYLNJEDDOYNQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC2=CC3=C(C=C(C=C3C=C2)S(=O)(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20152277 | |
Record name | 6-Anilino-4-hydroxynaphthalene-2-sulphonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20152277 | |
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Molecular Weight |
315.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxy-6-(phenylamino)naphthalene-2-sulfonic acid | |
CAS RN |
119-19-7 | |
Record name | Phenyl γ-acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=119-19-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 6-Anilino-4-hydroxynaphthalene-2-sulphonic acid | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000119197 | |
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Record name | 119-19-7 | |
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Record name | 119-19-7 | |
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Record name | 6-Anilino-4-hydroxynaphthalene-2-sulphonic acid | |
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Record name | 6-anilino-4-hydroxynaphthalene-2-sulphonic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.914 | |
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Record name | 6-Anilino-4-hydroxynaphthalene-2-sulfonic acid | |
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